Cas no 376646-59-2 (1H-Indole-2-sulfonicacid, 2,3-dihydro-)

• Product Name: 1H-Indole-2-sulfonicacid, 2,3-dihydro-
• CAS No: 376646-59-2
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 298176
• PubChem ID: 2831267
• Update Time: 2025-04-19

1H-Indole-2-sulfonicacid, 2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-sulfonicacid, 2,3-dihydro-
• 2,3-dihydro-1H-indole-2-sulfonic acid
• 2,3-DIHYDROINDOLE-2-SULFONIC ACID,
• 1H-Indole-2-sulfonicacid,2,3-dihydro
• 2,3-DICHLORO-4,4,4-TRIFLUORO-1-PHENYLBUTANE-1-ONE
• 376646-59-2
• indoline-2-sulfonic acid
• I-5100
• AKOS006274677
• CBDivE_013878
• 2,3-DIHYDROINDOLE-2-SULFONIC ACID
• SCHEMBL4215459
• DTXSID70385295

• Inchi： 1S/C8H9NO3S/c10-13(11,12)8-5-6-3-1-2-4-7(6)9-8/h1-4,8-9H,5H2,(H,10,11,12)
• InChI Key： YKHUYGXDWCLYDA-UHFFFAOYSA-N
• SMILES： S(C1CC2C=CC=CC=2N1)(=O)(=O)O

Computed Properties

• Exact Mass: 199.03000
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.78000
• LogP: 2.08730